
Basic characteristics of 2-(2,2,2-
Trifluoroethoxy)cyclohexan-1-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Cat. No.: B12122251

Get Quote

Technical Monograph: 2-(2,2,2-
Trifluoroethoxy)cyclohexan-1-amine
Advanced Fluorinated Scaffolds for Medicinal Chemistry
Executive Summary
2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine represents a high-value fluorinated building

block in modern drug discovery. By integrating a trifluoroethoxy moiety onto a cyclohexane

scaffold, this molecule offers a strategic combination of conformational rigidity, metabolic

stability, and modulated basicity.

Unlike simple cyclohexylamines, the inclusion of the trifluoroethoxy group leverages the

"Fluorine Effect" to enhance lipophilicity (LogP) while simultaneously lowering the pKa of the

primary amine via inductive electron withdrawal. This makes the scaffold particularly useful for

optimizing the physicochemical profiles of CNS-active agents and kinase inhibitors where

membrane permeability and metabolic half-life are critical.
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Chemical Identity & Physicochemical Profile
Property Data / Estimate

IUPAC Name 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Molecular Formula C₈H₁₄F₃NO

Molecular Weight 197.20 g/mol

Stereochemistry
Typically synthesized as the (trans)-isomer

(racemic or enantiopure)

Predicted LogP ~1.8 – 2.1 (Enhanced vs. ethoxy analog)

Estimated pKa
8.5 – 9.0 (Lowered vs. Cyclohexylamine pKa

~10.[1]6)

H-Bond Donors/Acceptors 2 (NH₂), 2 (N, O)

Key Features
Bioisostere of 2-ethoxycyclohexylamine;

Metabolic blocking group (-CF₃)

Synthetic Methodologies
The synthesis of 1,2-amino ethers on a cyclohexane ring is governed by the principles of ring-

opening stereoelectronics. The two primary routes utilize 7-azabicyclo[4.1.0]heptane

(Cyclohexenimine) or Cyclohexene Oxide.

Method A: Aziridine Ring Opening (Direct Route)
This is the preferred method for generating the trans-1,2-amino ether directly. The reaction

proceeds via nucleophilic attack of 2,2,2-trifluoroethanol (TFE) on the activated aziridine.

Precursor: 7-Azabicyclo[4.1.0]heptane (prepared from cyclohexene via iodoisocyanate or

chloramine-T).

Reagents: 2,2,2-Trifluoroethanol (solvent/nucleophile), Lewis Acid Catalyst (

or

).
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Mechanism: Activated aziridine undergoes nucleophilic attack by the weakly nucleophilic

oxygen of TFE.

Stereochemistry: Strict anti-addition leads to the trans-isomer.

Method B: Epoxide Opening & Functionalization
(Stepwise)
Used when the aziridine precursor is unavailable. This route first establishes the ether linkage

and then installs the amine with inversion or retention depending on the specific protocol (e.g.,

Mitsunobu vs. oxidation/reductive amination).

Epoxide Opening: Cyclohexene oxide + TFE (cat.

or

)

trans-2-(2,2,2-trifluoroethoxy)cyclohexanol.

Activation: Mesylation of the alcohol.

Displacement:

displacement (Inversion to cis-azide) followed by reduction

cis-amine.

Note: To get the trans-amine via this route, one would typically oxidize the alcohol to the

ketone and perform reductive amination, or use a double-inversion strategy.

Process Visualization
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Figure 1: Synthetic pathways distinguishing the direct aziridine route (yielding trans) from the

epoxide route.

Structural Analysis & Medicinal Utility[1][5]
Conformational Analysis
The cyclohexane ring adopts a chair conformation. For the trans-isomer, the diequatorial

conformer is generally favored to avoid 1,3-diaxial interactions, although the gauche effect

between the electronegative oxygen and nitrogen can influence the equilibrium.

Diequatorial (Preferred): Substituents are spatially separated; lower steric strain.

Diaxial: Higher energy, but may be stabilized in specific binding pockets or by intramolecular

H-bonding (

).

The Fluorine Effect in SAR
Replacing a standard ethoxy group (

) with a trifluoroethoxy group (

) imparts specific advantages:

pKa Modulation: The strong electron-withdrawing nature of the

group pulls electron density through the ether oxygen and the carbon framework. This
reduces the electron density on the primary amine nitrogen, lowering its pKa by
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approximately 1.0–2.0 units compared to cyclohexylamine.

Benefit: Reduced basicity decreases lysosomal trapping and improves oral bioavailability.

Metabolic Stability: The

bond is stronger than the

bond (approx. 116 kcal/mol vs. 99 kcal/mol). The trifluoroethyl group blocks metabolic
dealkylation at the ether position, a common clearance pathway for standard ethers.

Lipophilicity: The bulky, hydrophobic

group increases the partition coefficient (LogP), enhancing blood-brain barrier (BBB)
penetration.

SAR Logic Diagram
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each

moiety.

Handling & Safety
While specific toxicological data for this exact molecule may be limited, it should be handled

with the standard precautions reserved for fluorinated aliphatic amines.
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Hazards: Likely corrosive (Skin Corr.[1] 1B) and harmful if swallowed. The trifluoroethoxy

group does not generally impart specific acute toxicity but increases lipophilicity, potentially

enhancing dermal absorption.

Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation

(amines absorb

from air).

Reactivity: Avoid strong oxidizing agents. The amine is nucleophilic and will react rapidly with

acid chlorides, anhydrides, and isocyanates.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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